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Compound of Interest

Compound Name: 8-Chloroquinolin-3-ol

CAS No.: 25369-39-5

Cat. No.: B3028647

Get Quote

Executive Summary & Core Directive
8-Chloroquinolin-3-ol is a halogenated nitrogen heterocycle commonly used as a

pharmaceutical intermediate.[1] Its disposal requires strict adherence to halogenated organic

waste protocols.[2] Improper disposal poses significant risks due to its acute oral toxicity (GHS

Category 3) and high potential for aquatic toxicity.

The Core Directive:

Never dispose of 8-Chloroquinolin-3-ol down the drain. All waste streams containing this

compound must be segregated as Halogenated Organic Waste and routed for high-temperature

incineration with flue gas scrubbing.[1][3]
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Hazard Profile & Safety Assessment
Before initiating disposal, operators must validate the hazard profile to ensure appropriate

Personal Protective Equipment (PPE) and containment strategies.

Table 1: GHS Hazard Classification & Physical
Properties

Property Specification Operational Implication

CAS Number 13669-67-5
Unique identifier for waste

labeling.[3]

Physical State Solid (Powder/Crystalline)
Risk of dust generation during

transfer.[1][3]

Acute Toxicity Category 3 (Oral)

"Toxic if swallowed."[1][3][4][5]

[6] Zero-tolerance for ingestion

risks.

Irritation Skin/Eye Irritant (Cat 2)

Contact requires immediate

decontamination.[1][3][6][7][8]

[9]

Environmental Aquatic Toxicity (High)
Strict prohibition on sewer

disposal.[1][3][10]

Waste Class Halogenated Organic
Must be incinerated to manage

HCl emissions.[1][3]

Required Personal Protective Equipment (PPE)[5]
Respiratory: N95 or P100 particulate respirator if handling dry powder outside a fume hood.

Dermal: Nitrile gloves (Double gloving recommended: 0.11 mm minimum thickness).

Ocular: Chemical splash goggles (ANSI Z87.1 compliant).

Body: Standard lab coat; impervious apron recommended for liquid waste consolidation.
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Waste Segregation & Containerization Logic
Proper segregation is the single most critical step in the disposal workflow. Mixing halogenated

compounds with non-halogenated solvents or incompatible oxidizers can lead to regulatory

violations and dangerous chemical reactions.

The "Halogen Rule"
Because 8-Chloroquinolin-3-ol contains a chlorine atom, it must be classified as halogenated

waste.[1]

Why? Commercial incinerators use specific scrubbers to neutralize the acidic hydrogen

chloride (HCl) gas produced when chlorinated compounds are burned. Sending this to a

non-halogenated line risks damaging incinerator infrastructure and violating emissions

permits.

DOT Diagram: Disposal Decision Tree
The following diagram outlines the logical flow for categorizing and disposing of 8-
Chloroquinolin-3-ol waste.
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Waste Generation:
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Figure 1: Decision logic for segregating 8-Chloroquinolin-3-ol waste. Note that even if

dissolved in a non-halogenated solvent (like Methanol), the presence of the solute reclassifies

the entire mixture as Halogenated Waste.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance & Spill Debris)
Applicability: Expired pure chemical, weighing boat residues, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a screw-top

glass jar. Avoid metal containers if the waste is potentially acidic or wet.

Transfer:

Perform all transfers inside a fume hood to contain dust.

Use a disposable spatula or scoop.

Labeling:

Apply a hazardous waste label immediately.[11]

Constituents: Write "8-Chloroquinolin-3-ol (Solid)".

Hazard Checkbox: Mark "Toxic" and "Irritant".[4]

Closure: Ensure the lid is screwed on tightly. Wipe the exterior of the container with a damp

paper towel (dispose of the towel in the same container) to remove dust residues.

Scenario B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, HPLC effluent, stock solutions.

Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., peroxides,

nitric acid) which are incompatible with organic waste streams.

Segregation:
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Rule of Thumb: If 8-Chloroquinolin-3-ol is present >0.1%, the entire volume is treated as

Halogenated Organic Waste.[1]

Do not dilute with water to try and flush it.

Consolidation:

Pour into the "Halogenated Solvents" waste carboy (typically green-labeled or specifically

designated).

Use a funnel to prevent spills.

Logging: Record the volume and the approximate concentration of 8-Chloroquinolin-3-ol on

the waste log sheet attached to the carboy.

Scenario C: Trace Contaminated Items (Sharps &
Glassware)

Glassware: Triple rinse with a solvent capable of dissolving the compound (e.g., methanol or

acetone). Collect the first rinse as Halogenated Organic Waste (Scenario B). Subsequent

rinses can often be treated as standard solvent waste depending on local facility rules.

Sharps/Needles: Chemically contaminated sharps must go into a rigid, puncture-resistant

"Chemically Contaminated Sharps" bin. Do not place in standard biohazard bins unless the

material is also infectious.

Emergency Spill Response
In the event of a spill during disposal:

Isolate: Evacuate the immediate area if dust is airborne.

Protect: Don PPE (Gloves, Goggles, N95/Respirator).

Contain:

Solid Spill: Cover with wet paper towels to prevent dust dispersion. Scoop up the wet

slurry and place it in the solid waste container.
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Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

Decontaminate: Clean the surface with soap and water; collect all cleaning materials as

hazardous waste.

Regulatory Compliance (RCRA & EPA)
While 8-Chloroquinolin-3-ol is not explicitly "P-listed" or "U-listed" by specific name in 40 CFR

261.33, it is regulated under the "Characteristic of Toxicity" and general duty clauses due to its

acute toxicity and halogen content.[1]

Waste Determination: Generators must determine if the waste exhibits hazardous

characteristics.[11]

EPA Waste Code Assignment:

If the waste is ignitable (e.g., in acetone solution): D001.

If the waste is purely toxic/halogenated solid: It is managed as Non-RCRA Regulated

Hazardous Waste (in some jurisdictions) or under state-specific codes for halogenated

organics.

Best Practice: Always manage as Hazardous Chemical Waste to ensure incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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